Cas no 1396795-43-9 (2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide)

• Product Name: 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide
• CAS No: 1396795-43-9
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 6566511
• Update Time: 2025-06-09

2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide
• 2-ethoxy-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]acetamide

• Inchi： 1S/C12H15N5O3/c1-3-20-8-11(18)13-9-4-6-10(7-5-9)17-12(19)16(2)14-15-17/h4-7H,3,8H2,1-2H3,(H,13,18)
• InChI Key： CSELEQXWPJEDHI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)N(C)N=N2)C=C1)(=O)COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide

Research Brief on 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide (CAS: 1396795-43-9)

2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide (CAS: 1396795-43-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrazole and acetamide functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, particularly the tetrazole ring, contribute to its stability and bioavailability, making it an attractive candidate for drug development. Researchers have also explored its interactions with biological targets, revealing its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, preliminary data suggest that 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, its role in apoptosis induction in cancer cell lines has sparked interest in its potential as an anti-cancer agent. These findings are supported by molecular docking studies, which predict strong binding affinities to target proteins.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural modifications to enhance its solubility and reduce potential off-target effects. Furthermore, toxicological assessments are underway to evaluate its safety profile, a critical step before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into therapeutic applications.

In conclusion, 2-ethoxy-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylacetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activities position it as a potential lead compound for treating inflammatory diseases and cancer. Continued investigation into its mechanisms and optimization will be essential to fully realize its therapeutic potential. This research brief underscores the importance of interdisciplinary collaboration in advancing the development of novel pharmaceutical agents.